Cas no 1806134-47-3 (3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806134-47-3
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4912335
• Update Time: 2025-05-20

3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-6-2-4-13-5(1-3-12)7(6)14/h2,4,14H,1H2
• InChI Key： FAYDYCJFXMRLGL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(CC#N)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.4
• Topological Polar Surface Area: 66.1

Additional information on 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806134-47-3)

3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1806134-47-3, this compound is recognized for its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both hydroxyl and trifluoromethoxy functional groups, along with the acetonitrile moiety, makes it a versatile building block for further chemical modifications and derivatization.

The compound's structure consists of a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The pyridine ring is substituted at the 3-position with a hydroxyl group (–OH) and at the 4-position with a trifluoromethoxy group (–OCHF₃). The 2-position features an acetonitrile group (–CN), which contributes to its reactivity and utility in synthetic pathways. This specific arrangement of functional groups imparts unique electronic and steric properties, making it valuable for designing molecules with tailored biological activities.

In recent years, 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile has been explored in several cutting-edge research areas, particularly in the development of novel therapeutic agents. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has led to its incorporation into a variety of drug candidates targeting different disease pathways.

One of the most notable applications of 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By serving as a precursor for more complex molecules, this compound enables researchers to develop potent inhibitors that can modulate kinase activity. Recent studies have demonstrated its utility in generating inhibitors targeting specific kinases, which have shown promising results in preclinical trials.

Additionally, the hydroxyl group on 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile provides a site for further functionalization, allowing for the creation of diverse analogs with enhanced pharmacological properties. Researchers have leveraged this flexibility to design molecules with improved solubility, bioavailability, and target specificity. Such modifications are essential for optimizing drug candidates for clinical use.

The acetonitrile moiety at the 2-position of the pyridine ring also contributes to the compound's reactivity. Acetonitrile derivatives are frequently used in medicinal chemistry due to their ability to participate in various synthetic transformations, such as nucleophilic addition reactions and condensation reactions. This reactivity makes 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile a valuable starting material for constructing more complex scaffolds.

Recent advancements in computational chemistry have further enhanced the utility of 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile. Molecular modeling studies have been employed to predict how different substituents on this compound might affect its biological activity. These predictions have guided experimental efforts, leading to more efficient synthesis routes and higher yields of target compounds. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

The pharmaceutical industry has also shown interest in 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile for developing treatments against neurological disorders. The unique electronic properties of the pyridine ring and its substituents make it an attractive scaffold for neuroactive compounds. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering potential therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-Hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806134-47-3) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features enable diverse applications in drug development, particularly in kinase inhibition and neurological disorder treatments. As research continues to uncover new synthetic possibilities and biological functions, this compound is poised to remain a cornerstone in medicinal chemistry innovation.